ethyl 4,5-dimethyl-2-[(2-nitrobenzoyl)amino]-3-thiophenecarboxylate

• IUPAC Name: ethyl 4,5-dimethyl-2-[(2-nitrobenzoyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C16H16N2O5S/c1-4-23-16(20)13-9(2)10(3)24-15(13)17-14(19)11-7-5-6-8-12(11)18(21)22/h5-8H,4H2,1-3H3,(H,17,19)
• InChI Key: HXAJGWNDTYHFOO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C16H16N2O5S
• Molecular Weight: 348.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves the condensation of amino-thiophene carboxylates with various aldehydes or ketones. For example, the synthesis of a new azo-Schiff base was achieved by reacting Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate with an aldehyde under reflux conditions in methanol, demonstrating the typical strategies used for synthesizing complex thiophene derivatives (Menati et al., 2020).

Molecular Structure Analysis

The molecular structure of thiophene derivatives is often characterized by X-ray crystallography. For instance, a related compound was crystallized in the triclinic system, confirming its planar geometric structure and highlighting the importance of intermolecular hydrogen bonding (Menati et al., 2020). Such studies are crucial for understanding the spatial arrangement of atoms in the molecule and its implications for reactivity and properties.

Scientific Research Applications

Pharmacological Activity

Ethyl 5-amino-3-methylbenzo[b]thiophen-2-carboxylate derivatives were evaluated for preliminary pharmacological activities, indicating the potential of related compounds in medicinal chemistry (Chapman et al., 1971).

Spectroscopic and Photophysical Properties

Investigations into the spectroscopic properties of related ethyl benzoate derivatives highlight their potential in studying molecular conformations and spectral behaviors, essential for understanding compound interactions at the molecular level (Józefowicz et al., 2007).

Antitumor Activity

Ethyl 2-amino-6-ferrocenylpyrimidine-5-carboxylates were synthesized from reactions involving ethyl 2-acyl-3-ferrocenylacrylates and evaluated for in vitro antitumor activity, demonstrating biological specificity towards certain cell lines (Klimova et al., 2012).

Non-linear Optical Properties

Research into the first-order hyperpolarizabilities of organic molecules, including ethyl benzoate derivatives, provides insights into their non-linear optical properties, crucial for applications in photonic and electro-optic devices (Józefowicz et al., 2009).

Supramolecular Motifs in Crystal Engineering

Studies on substituent effects on crystal diversity among thioxanthone derivatives, including nitrobenzoic acids, contribute to understanding the role of intermolecular interactions in crystal packing, relevant for the design of materials with specific physical properties (Jacob et al., 2011).

Fluorescent Properties for Sensing and Imaging

Synthesis and characterization of fluorescent nitrobenzoyl polythiophenes show their potential use in sensing applications and bioimaging, owing to their well-defined reversible redox and fluorescence properties (Coelho et al., 2015).